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Compound of Interest

Compound Name: BP Fluor 594 Alkyne

Cat. No.: B15622350

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the spectral properties and

applications of BP Fluor 594 Alkyne, a bright, red-fluorescent probe. Designed for

professionals in life sciences and drug development, this document details the core

characteristics, experimental protocols, and relevant workflows for the effective use of this

versatile fluorophore.

Core Spectral Properties
BP Fluor 594 Alkyne is a robust and highly efficient fluorescent dye routinely employed for the

detection and imaging of azide-containing biomolecules through copper-catalyzed click

chemistry (CuAAC). Its bright, water-soluble, and pH-insensitive nature makes it a reliable tool

for a variety of applications in cellular imaging and flow cytometry.[1][2] The spectral

characteristics of BP Fluor 594 Alkyne are summarized in the table below. Notably, BP Fluor

594 is spectrally similar to other commercially available dyes such as Alexa Fluor® 594, CF®

594, and DyLight® 594.[3]
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Property Value Reference

Excitation Maximum (λex) 590 nm [4][5][6]

Emission Maximum (λem) 617 nm [4][5][6]

Molar Extinction Coefficient (ε) 92,000 cm⁻¹M⁻¹ [4][6]

Recommended Laser Lines 561 nm or 594 nm [3]

Solubility Water, DMSO, DMF [4][5][6]

pH Sensitivity pH-insensitive from pH 4 to 10 [5]

Experimental Protocols
The primary application of BP Fluor 594 Alkyne is its participation in the copper(I)-catalyzed

alkyne-azide cycloaddition (CuAAC) reaction, a cornerstone of click chemistry.[2][7] This

bioorthogonal reaction enables the precise and efficient labeling of azide-modified

biomolecules.

General Protocol for Copper-Catalyzed Click Chemistry
(CuAAC) Labeling
This protocol provides a general framework for the labeling of azide-modified biomolecules with

BP Fluor 594 Alkyne. Optimization may be required for specific applications.

Materials:

BP Fluor 594 Alkyne

Azide-modified biomolecule (e.g., protein, oligonucleotide)

Copper(II) sulfate (CuSO₄) solution (e.g., 20 mM)

Copper(I)-stabilizing ligand solution (e.g., 100 mM THPTA or TBTA in DMSO)

Freshly prepared sodium ascorbate solution (e.g., 300 mM in water)

Phosphate-buffered saline (PBS)
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Appropriate buffers for your biomolecule

Procedure:

Prepare the Biomolecule: Dissolve the azide-modified biomolecule in an appropriate buffer.

Prepare the Click-iT® Reaction Cocktail: In a microfuge tube, combine the following reagents

in the specified order. The volumes can be scaled as needed.

Azide-modified biomolecule solution

BP Fluor 594 Alkyne (ensure final concentration is in excess of the biomolecule)

Copper(II) sulfate solution

Copper(I)-stabilizing ligand solution

Initiate the Reaction: Add the freshly prepared sodium ascorbate solution to the reaction

mixture. Vortex briefly to mix.

Incubation: Protect the reaction from light and incubate at room temperature for 30-60

minutes.[8]

Purification: Purify the labeled biomolecule from excess reagents using an appropriate

method, such as ethanol precipitation for oligonucleotides or size-exclusion chromatography

for proteins.

Protocol for Labeling Cell Lysates
This protocol details the labeling of azide-containing proteins within a complex cell lysate.

Materials:

Protein lysate (1-5 mg/mL) containing azide-modified proteins

BP Fluor 594 Alkyne (e.g., 2.5 mM in DMSO or water)

100 mM THPTA solution
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20 mM CuSO₄ solution

300 mM sodium ascorbate solution

PBS buffer

Procedure:

To 50 µL of protein lysate in a 1.5 mL microfuge tube, add 90 µL of PBS buffer.

Add 20 µL of the 2.5 mM BP Fluor 594 Alkyne solution and vortex briefly.

Add 10 µL of the 100 mM THPTA solution and vortex.

Add 10 µL of the 20 mM CuSO₄ solution and vortex.

To initiate the reaction, add 10 µL of the 300 mM sodium ascorbate solution and vortex.

Protect the reaction from light and incubate for 30 minutes at room temperature.

The proteins in the lysate are now labeled and ready for downstream analysis, such as gel

electrophoresis or mass spectrometry.[8]

Experimental Workflow and Signaling Pathway
Visualization
The following diagrams illustrate the fundamental workflow of a copper-catalyzed click

chemistry reaction and a representative experimental workflow for cell proliferation analysis

using alkyne-modified nucleosides.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b15622350/docs?utm_src=pdf-body#bp-fluor-594-alkyne-a-comprehensive-technical-guide-for-researchers
https://www.broadpharm.com/web/images/protocols/Click%20Chemistry%20Protocol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15622350?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Copper-Catalyzed Alkyne-Azide Cycloaddition (CuAAC) Workflow
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Caption: Workflow of the Copper-Catalyzed Alkyne-Azide Cycloaddition (CuAAC) reaction.
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Cell Proliferation Analysis using EdU and Click Chemistry
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Caption: Experimental workflow for analyzing cell proliferation using EdU incorporation and

click chemistry detection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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